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Compound of Interest

Compound Name:
2-Chloro-N-(2-(2-chlorobenzoyl)-4-

nitrophenyl)acetamide

CAS No.: 180854-85-7

Cat. No.: B195749

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structural elucidation of 2-(2-

Chloroacetamido)-5-nitro-2′-chlorobenzophenone, a key intermediate in the synthesis of the

benzodiazepine clonazepam. This document collates available chemical data, outlines detailed

synthetic protocols, and presents predicted spectroscopic data to aid in the characterization of

this compound. While experimental spectral data is not readily available in the public domain,

this guide offers a robust framework for its identification and synthesis based on established

chemical principles.

Chemical Identity and Properties
2-(2-Chloroacetamido)-5-nitro-2′-chlorobenzophenone is a complex organic molecule

containing a benzophenone core with chloro, nitro, and chloroacetamido functional groups.
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These features make it a reactive intermediate for the synthesis of pharmaceuticals.

Property Value Source

CAS Number 180854-85-7 [1][2][3][4]

Molecular Formula C₁₅H₁₀Cl₂N₂O₄ [3][5][6][7]

Molecular Weight 353.16 g/mol [5][6][7][8]

IUPAC Name

2-chloro-N-[2-(2-

chlorobenzoyl)-4-

nitrophenyl]acetamide

[3][7]

Synonyms

2-Chloroacetylamido-5-nitro-2'-

chlorobenzophenone,

Clonazepam Impurity 1,

Clonazepam Chloroacetamido

Impurity

[1][3]

Physical Form
Pale-yellow to yellow-brown

solid

Solubility Soluble in organic solvents [1]

Synthesis and Mechanism
The primary route for the synthesis of 2-(2-Chloroacetamido)-5-nitro-2′-chlorobenzophenone is

the acylation of 2-amino-5-nitro-2′-chlorobenzophenone with chloroacetyl chloride. This

reaction is a standard nucleophilic acyl substitution where the amino group of the

benzophenone derivative attacks the electrophilic carbonyl carbon of chloroacetyl chloride.

Below is a diagram illustrating the general synthetic pathway.
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Diagram 1: Synthetic pathway for 2-(2-Chloroacetamido)-5-nitro-2′-chlorobenzophenone.

Experimental Protocols
The following protocols are adapted from established methods for the synthesis of 2-(2-

Chloroacetamido)-5-nitro-2′-chlorobenzophenone.

Protocol 1: Synthesis in Toluene/Cyclohexane Mixture
Materials:

2-amino-5-nitro-2′-chlorobenzophenone

Chloroacetyl chloride

Toluene

Cyclohexane

Deionized water

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 50

g of 2-amino-5-nitro-2′-chlorobenzophenone in 1000-2000 mL of a 1:1 to 1:2 (v/v) mixture of

cyclohexane and toluene.

Heat the reaction mixture to reflux.

Slowly add 16-48.5 mL of chloroacetyl chloride to the solution.

Maintain the reflux for 1-3.5 hours. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature, which will cause the

product to precipitate.

Collect the solid product by filtration.

Wash the filter residue with deionized water until the filtrate is neutral.

Dry the obtained solid under a vacuum to yield 2-(2-Chloroacetamido)-5-nitro-2′-

chlorobenzophenone.

Protocol 2: Synthesis in Chloroform
Materials:

2-amino-5-nitro-2′-chlorobenzophenone

Chloroacetyl chloride

Dry chloroform

Procedure:

Dissolve 0.206 moles (approximately 50 g) of 2-amino-5-nitro-2′-chlorobenzophenone in 250

mL of dry chloroform.

Slowly add chloroacetyl chloride to the solution while stirring.
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The reaction can be carried out at a lower temperature compared to the refluxing

toluene/cyclohexane mixture.

Monitor the reaction to completion using TLC.

Upon completion, the product can be isolated by precipitation and filtration, followed by

washing and drying.

The general workflow for the synthesis and purification is depicted in the following diagram.
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Synthesis
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Diagram 2: General experimental workflow for the synthesis of the target compound.
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Structural Elucidation Data (Predicted)
Due to the limited availability of public experimental spectroscopic data for 2-(2-

Chloroacetamido)-5-nitro-2′-chlorobenzophenone, the following tables present the predicted

data based on its chemical structure and known spectral correlations for similar functional

groups.

Predicted ¹H NMR Data
Protons

Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling
Constants (J, Hz)

Aromatic-H 7.5 - 8.5 m -

NH 9.0 - 10.0 s (broad) -

CH₂ 4.2 - 4.5 s -

Predicted ¹³C NMR Data
Carbon Predicted Chemical Shift (δ, ppm)

C=O (amide) 165 - 170

C=O (ketone) 190 - 195

Aromatic-C 120 - 150

CH₂ 40 - 45

Predicted Infrared (IR) Spectroscopy Data
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Functional Group Predicted Wavenumber (cm⁻¹)

N-H stretch 3200 - 3400

C-H stretch (aromatic) 3000 - 3100

C=O stretch (ketone) 1680 - 1700

C=O stretch (amide) 1640 - 1680

N-O stretch (nitro) 1500 - 1550 and 1330 - 1370

C-Cl stretch 600 - 800

Predicted Mass Spectrometry Data
Ion Predicted m/z

[M]⁺ 352/354/356 (isotopic pattern for 2 Cl)

[M-COCH₂Cl]⁺ 275/277 (isotopic pattern for 1 Cl)

[M-NO₂]⁺ 306/308/310 (isotopic pattern for 2 Cl)

[C₇H₄ClO]⁺ 139/141 (isotopic pattern for 1 Cl)

Signaling Pathways
As 2-(2-Chloroacetamido)-5-nitro-2′-chlorobenzophenone is primarily known as a synthetic

intermediate in the production of clonazepam, there is no available information on its direct

interaction with biological signaling pathways. Its significance lies in its role as a precursor

molecule in multi-step organic synthesis rather than as a biologically active agent itself.

Conclusion
This technical guide has detailed the chemical properties, synthetic methodologies, and

predicted structural data for 2-(2-Chloroacetamido)-5-nitro-2′-chlorobenzophenone. While the

lack of publicly available experimental spectroscopic data presents a challenge, the information

provided herein offers a solid foundation for researchers and professionals working with this

compound. The detailed protocols and predicted data serve as a valuable resource for the

synthesis and characterization of this important pharmaceutical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 180854-85-7: 2-(2-Chloroacetamido)-5-nitro-2'-chlorobe… [cymitquimica.com]

2. chemwhat.com [chemwhat.com]

3. 2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone | C15H10Cl2N2O4 | CID 12782825
- PubChem [pubchem.ncbi.nlm.nih.gov]

4. pharmaffiliates.com [pharmaffiliates.com]

5. GSRS [gsrs.ncats.nih.gov]

6. 2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone | 180854-85-7 [chemicalbook.com]

7. jk-sci.com [jk-sci.com]

8. 2-Chloro-N-(2-(2-Chlorobenzoyl)-4-Nitrophenyl)-Acetamide - SRIRAMCHEM
[sriramchem.com]

To cite this document: BenchChem. [Technical Guide: Elucidation of 2-(2-
Chloroacetamido)-5-nitro-2′-chlorobenzophenone]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b195749/docs#technical-guide-
elucidation-of-2-2-chloroacetamido-5-nitro-2-chlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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